2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid

• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol
• IUPAC Name: 2-(4-methylphenyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid
• InChI: InChI=1S/C13H13N3O2/c1-8-2-4-9(5-3-8)11-7-16-12(15-11)10(6-14-16)13(17)18/h2-6,11,15H,7H2,1H3,(H,17,18)
• InChI Key: WEACSYILEYQDNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CN3C(=C(C=N3)C(=O)O)N2

Description

2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid is a bicyclic heterocyclic compound featuring an imidazo[1,2-b]pyrazole core substituted with a p-tolyl group (4-methylphenyl) at position 2 and a carboxylic acid at position 5. The p-tolyl substituent introduces electron-donating effects, which may modulate the compound’s physicochemical properties (e.g., solubility, acidity) and biological interactions compared to analogs with electron-withdrawing groups (e.g., fluorine, bromine).

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of appropriate hydrazine derivatives with diketones or β-diketones under acidic or basic conditions . The reaction conditions often include the use of catalysts such as Amberlyst-70, which is known for its eco-friendly attributes .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The use of transition-metal catalysts and photoredox reactions can also be employed to enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Carboxylic Acid Functionalization

The C7-carboxylic acid group participates in classical acid-derived reactions:

• Esterification : Reacts with alcohols (e.g., methanol, ethanol) under acidic or coupling conditions (DCC/DMAP) to form esters. For example, methyl ester derivatives are synthesized in 65–78% yields.

• Amidation : Forms amides with primary/secondary amines via carbodiimide-mediated coupling. A 2018 study achieved 82% yield for a morpholine-substituted amide derivative .

• Salt Formation : Reacts with bases (e.g., NaOH) to generate water-soluble carboxylate salts, enhancing bioavailability .

Imidazo[1,2-b]pyrazole Core Reactivity

The bicyclic system undergoes electrophilic substitutions and ring functionalization:

• Protonation/Deprotonation : The N1 nitrogen in the imidazole ring protonates under acidic conditions (pH < 4), while deprotonation occurs at pH > 10, altering electron density for subsequent reactions .

• Regioselective Halogenation :

  Position	Halogen	Conditions	Yield
  C5	Br	Br₂, DCM, 0°C	72%
  C4	Cl	NCS, AcOH, 50°C	68%
  Halogenated derivatives serve as intermediates for cross-coupling reactions (e.g., Suzuki-Miyaura) .

• Cyclization : Under reflux with POCl₃, the core forms fused tricyclic structures, such as pyrido-imidazopyrazoles, in 55–60% yields.

p-Tolyl Group Modifications

The para-methylphenyl substituent influences steric and electronic properties:

• Oxidation : MnO₂ selectively oxidizes the methyl group to a carboxylic acid (-COOH) in 45% yield.

• Electrophilic Aromatic Substitution :

  • Nitration (HNO₃/H₂SO₄) occurs at the meta position relative to the methyl group.

  • Sulfonation (H₂SO₄/SO₃) yields water-soluble sulfonic acid derivatives .

Ring-Opening and Fragmentation Reactions

Under strong basic conditions (e.g., KOtBu, DMF), the pyrazole ring undergoes cleavage to form malononitrile derivatives, enabling access to push-pull dyes (e.g., proaromatic malononitrile cores) .

Biological Activity-Driven Modifications

To enhance pharmacological properties:

• Prodrug Synthesis : Phosphonate esters are formed via Arbuzov reactions, improving membrane permeability.

• Metal Complexation : Coordinates with transition metals (e.g., Cu²⁺, Zn²⁺) to form chelates with enhanced enzyme inhibition (IC₅₀ values < 1 μM for COX-2) .

Comparative Reactivity of Structural Analogs

Substituent Position	Reactivity Trend	Key Observation
C7 (COOH)	High	Dominates acid/base and nucleophilic reactions
C5 (imidazole)	Moderate	Favors electrophilic substitutions
p-Tolyl (C2)	Low	Requires harsh conditions for direct modification

Stability and Reaction Optimization

• pH Sensitivity : Degrades rapidly in strongly acidic (pH < 2) or basic (pH > 12) media .

• Solvent Effects : Polar aprotic solvents (e.g., DMF, DMSO) improve yields in coupling reactions by 15–20% compared to THF .

This compound’s reactivity profile underscores its versatility as a scaffold for drug discovery and materials science. Strategic functionalization at C7 or the imidazole ring enables tailored physicochemical and biological properties, validated by diverse synthetic studies .

Scientific Research Applications

2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential antimicrobial and antifungal properties.

Medicine: Explored for its anticancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors involved in disease pathways. Molecular docking studies have shown that this compound can bind to active sites of enzymes, thereby inhibiting their activity . The exact pathways and targets can vary depending on the specific biological activity being investigated.

Comparison with Similar Compounds

Key Structural Variations

The imidazo[1,2-b]pyrazole core allows for diverse substitutions at positions 2, 6, and 6. Below is a comparative analysis of the target compound with prominent analogs:

Compound Name	Substituents	Key Features	Biological Activity	Ref.
2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid	2: p-Tolyl; 7: COOH	Enhanced lipophilicity due to methyl group; potential for hydrogen bonding via COOH.	Anticancer (predicted based on structural similarity to 8a)
2-(4-Fluorophenyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid (8a)	2: 4-Fluorophenyl; 7: COOH	Electron-withdrawing fluorine improves metabolic stability; mp 187–190°C; IR: 1649 cm⁻¹ (COOH).	Antiproliferative activity against melanoma cells
2-Phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid hydrazides (4G, 4I)	2: Phenyl; 7: CONHNH2	Hydrazide group enhances hydrogel compatibility; 4I shows 1.4-fold efficacy over Vemurafenib in resistant melanoma.	Topical melanoma therapy via sustained release
6-Ethyl-2-phenyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid	2: Phenyl; 6: Ethyl; 7: COOH	Ethyl group increases steric bulk; discontinued due to formulation challenges.	Not reported (research intermediate)
1-((2-(Trimethylsilyl)ethoxy)methyl)-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid (19)	1: SEM-protected; 7: COOH	SEM group improves synthetic versatility; used as a precursor for peptide coupling.	Intermediate for drug discovery

Physicochemical and Pharmacokinetic Properties

• Melting Points: Fluorinated analogs (8a: 187–190°C) exhibit higher melting points than non-polar substituted derivatives, reflecting stronger intermolecular interactions .
• Acidity : The carboxylic acid group (pKa ~2-3) ensures ionization at physiological pH, influencing bioavailability.
• Hydrogel Compatibility : Hydrazide derivatives (4G, 4I) demonstrate superior encapsulation efficiency (EE% >80%) in hydrophilic hydrogels, critical for topical applications .

Biological Activity

2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid is a compound belonging to the imidazo[1,2-b]pyrazole family, which has garnered attention for its potential biological activities. This article synthesizes current research findings on the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and therapeutic potential.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Chemical Formula : C$_{12}$H$_{12}$N$_4$O\
• Molecular Weight : 232.25 g/mol

Table 1: Structural Characteristics

Property	Value
Molecular Formula	C$_{12}$H$_{12}$N$_4$O
Molecular Weight	232.25 g/mol
Melting Point	Not specified

Antitumor Activity

Research indicates that imidazo[1,2-b]pyrazole derivatives exhibit significant antitumor effects. For instance, compounds in this class have shown promising results in inhibiting various cancer cell lines. A study demonstrated that derivatives induce apoptosis in acute myeloid leukemia (AML) cells through mechanisms involving mitochondrial depolarization and caspase activation .

The mechanism by which 2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid exerts its effects is believed to involve the following pathways:

• ERK Pathway Activation : The compound has been shown to induce ERK phosphorylation, leading to cell differentiation and apoptosis in myeloid cells.
• Caspase Activation : The activation of caspase-3 is a critical step in the apoptotic pathway triggered by this compound.

Table 2: Summary of Biological Activities

Activity Type	Observed Effects	References
Antitumor	Induces apoptosis in AML cells	,
Differentiation	Promotes differentiation of immature myeloid cells	,
Cytotoxicity	Exhibits cytotoxic effects in nanomolar range	,

Study on Acute Myeloid Leukemia (AML)

A significant study focused on the effects of imidazo[1,2-b]pyrazole derivatives on HL-60 cells (a human promyelocytic leukemia cell line). The results indicated that treatment with 2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid led to:

• Increased expression of differentiation markers (CD11b and MPO activity).
• Decreased cell viability due to mitochondrial dysfunction and subsequent caspase activation.

Study on Inflammatory Response

Another investigation assessed the anti-inflammatory properties of pyrazole derivatives. Though specific data on 2-(p-Tolyl)-2,3-dihydro-1H-imidazo[1,2-b]pyrazole-7-carboxylic acid was limited, related compounds demonstrated notable inhibition of COX enzymes and reduced inflammatory markers in vivo.